Cas no 2172500-18-2 (2-(difluoromethyl)-6-fluorobenzene-1-carboximidamide)

• Product Name: 2-(difluoromethyl)-6-fluorobenzene-1-carboximidamide
• CAS No: 2172500-18-2
• MF: C₈H₇F₃N₂
• MW: 188.149791955948
• CID: 5992439
• PubChem ID: 165504319
• Update Time: 2025-05-19

2-(difluoromethyl)-6-fluorobenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 2-(difluoromethyl)-6-fluorobenzene-1-carboximidamide
• EN300-1461561
• 2172500-18-2

• Inchi： 1S/C8H7F3N2/c9-5-3-1-2-4(7(10)11)6(5)8(12)13/h1-3,7H,(H3,12,13)
• InChI Key： DSRRSCNSRKHIHW-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C(F)F)=C1C(=N)N

Computed Properties

• Exact Mass: 188.05613272g/mol
• Monoisotopic Mass: 188.05613272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.9Ų

Additional information on 2-(difluoromethyl)-6-fluorobenzene-1-carboximidamide

Professional Introduction to 2-(difluoromethyl)-6-fluorobenzene-1-carboximidamide (CAS No. 2172500-18-2)

2-(difluoromethyl)-6-fluorobenzene-1-carboximidamide, identified by its CAS number 2172500-18-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzene derivatives featuring fluorine and difluoromethyl substituents, which are well-known for their enhanced metabolic stability and binding affinity to biological targets. The presence of a carboximidamide functional group further extends its potential utility in the design of novel bioactive molecules.

The structural features of 2-(difluoromethyl)-6-fluorobenzene-1-carboximidamide make it a promising candidate for further exploration in drug discovery. The incorporation of fluorine atoms, particularly in the difluoromethyl group, is a common strategy in medicinal chemistry to improve pharmacokinetic properties such as lipophilicity and metabolic resistance. Additionally, the carboximidamide moiety is known to contribute to hydrogen bonding interactions, which can be critical for the development of high-affinity ligands. These attributes have positioned this compound as a valuable scaffold for synthesizing small-molecule inhibitors or modulators.

In recent years, there has been growing interest in the development of fluorinated benzene derivatives for their applications in oncology and anti-inflammatory therapies. Studies have demonstrated that fluorine-substituted aromatic compounds can exhibit improved binding interactions with enzymes and receptors involved in disease pathways. For instance, research on similar structures has shown potential in targeting proteases and kinases that play pivotal roles in cancer progression. The difluoromethyl group, in particular, has been implicated in enhancing the bioavailability of drug candidates by reducing susceptibility to oxidative degradation.

The carboximidamide functional group in 2-(difluoromethyl)-6-fluorobenzene-1-carboximidamide offers additional opportunities for structural optimization. This moiety can serve as a hydrogen bond acceptor or donor, depending on its environment, which is crucial for designing molecules with optimal solubility and binding affinity. Furthermore, carboximidamides have been reported to exhibit significant activity against various biological targets, including bacterial enzymes and viral proteases. The combination of these features makes this compound a versatile building block for medicinal chemists.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 2-(difluoromethyl)-6-fluorobenzene-1-carboximidamide. Molecular docking studies have been employed to predict binding modes and affinities with target proteins, streamlining the process of hit identification. These computational approaches have complemented traditional synthetic strategies by providing insights into how structural modifications can enhance biological activity. The integration of machine learning algorithms has further accelerated this process by allowing rapid de novo design of fluorinated benzene derivatives.

The synthesis of 2-(difluoromethyl)-6-fluorobenzene-1-carboximidamide involves multi-step organic transformations that require precise control over reaction conditions. Key steps typically include halogenation, carboxylation, and imidamidation processes, each demanding optimized reagents and catalysts to achieve high yields and purity. The use of advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions has improved the efficiency of these processes, making large-scale production more feasible.

In conclusion, 2-(difluoromethyl)-6-fluorobenzene-1-carboximidamide (CAS No. 2172500-18-2) represents a compelling example of how structural engineering at the molecular level can yield novel bioactive compounds with therapeutic potential. Its unique combination of fluorine substituents and a carboximidamide group positions it as a valuable intermediate for drug discovery programs targeting various diseases. As research continues to uncover new applications for fluorinated benzene derivatives, compounds like this are likely to play an increasingly important role in the development of next-generation pharmaceuticals.